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Compound of Interest

Compound Name: 8-AZido-octanoyl-OSu

Cat. No.: B15566161

An In-depth Technical Guide to 8-Azido-octanoyl-OSu: Safety, Handling, and Application in
Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-Azido-octanoyl-OSu, also known as N-Succinimidyl 8-azidooctanoate, is a bifunctional
chemical reagent that serves as a valuable tool in chemical biology and drug development. It
features two key functional groups: an N-hydroxysuccinimide (NHS) ester and a terminal azide
group. The NHS ester allows for the covalent attachment of the 8-azido-octanoyl moiety to
primary amines, such as the lysine residues on proteins, forming a stable amide bond. The
terminal azide then acts as a bioorthogonal handle for “click chemistry" reactions, most notably
the Copper(l)-catalyzed Azide-Alkyne Cycloaddition (CUAAC) and Strain-Promoted Azide-
Alkyne Cycloaddition (SPAAC).[1] This dual functionality enables a two-step approach for the
labeling and modification of biomolecules.[1]

This guide provides a comprehensive overview of the chemical properties, safety and handling
procedures, and a detailed experimental protocol for the use of 8-Azido-octanoyl-OSu in
protein labeling and subsequent click chemistry applications.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 8-Azido-octanoyl-OSu and its
corresponding carboxylic acid is presented below.
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Property

8-Azido-octanoyl-OSu

8-Azidooctanoic Acid

Molecular Formula

C12H18N4O4

CsH1s5N302

Molecular Weight 282.30 g/mol [2] 185.23 g/mol [3]
CAS Number 2576471-56-0[1] 217180-76-2[3]
Appearance Not specified (typically a solid) Light yellow to yellow liquid[3]
Purity Typically >95% >95%]3]
- Soluble in organic solvents -
Solubility Not specified
(e.g., DMSO, DMF)
Store at -20°C, protect from
Storage Store at 0-8°CJ3]

moisture

Safety and Handling

While a specific Safety Data Sheet (SDS) for 8-Azido-octanoyl-OSu is not readily available, a

comprehensive understanding of its potential hazards can be derived from the safety profiles of

structurally related compounds, namely N-hydroxysuccinimide esters, organic azides, and the

precursor 8-azidooctanoic acid.

Hazard Identification

Based on the components of the molecule, the following hazards should be considered:

» Skin and Eye Irritation: N-hydroxysuccinimide and its esters are known to cause skin and

serious eye irritation.[4]

e Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or aerosol.[4]

» Toxicity: The precursor, 8-azidooctanoic acid, is classified as toxic if swallowed, in contact

with skin, or if inhaled. It is also suspected of causing genetic defects.[3]

» Explosive Potential of Azides: While the risk is generally low for aliphatic azides in the

absence of sensitizing agents (like heavy metals), organic azides as a class are considered

potentially explosive and should be handled with care.
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Recommended Safety Precautions

Precaution Category Recommendation

Work in a well-ventilated area, preferably in a

Engineering Controls )
chemical fume hood.[3]

- Eye Protection: Wear chemical safety goggles.
) ) [4] - Hand Protection: Wear chemically resistant
Personal Protective Equipment (PPE) o _
gloves (e.g., nitrile).[4] - Skin and Body

Protection: Wear a lab coat.[5]

_ Wash hands thoroughly after handling. Do not
Hygiene Measures _ _
eat, drink, or smoke in the work area.[3]

Handling and Storage

e Handling: Avoid breathing dust, fumes, or vapors.[3] Avoid contact with skin and eyes.[5]

e Storage: Store in a tightly sealed container in a cool, dry place. For long-term storage, it is
recommended to store at -20°C. Protect from moisture, as the NHS ester is susceptible to
hydrolysis.

Spill and Disposal Procedures

o Spills: In case of a spill, wear appropriate PPE and contain the spill. Absorb with an inert
material and place in a sealed container for disposal.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.[6] Do not
dispose of down the drain.

Experimental Protocols

The following section details a general protocol for the labeling of a protein with 8-Azido-
octanoyl-OSu, followed by a click chemistry reaction to attach a reporter molecule.

Protein Labeling with 8-Azido-octanoyl-OSu

This protocol describes the covalent attachment of the 8-azido-octanoyl moiety to primary
amines on a protein of interest.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.achemblock.com/s70356-8-azido-octanoic-acid.html
https://www.fishersci.be/chemicalProductData_uk/wercs?itemCode=10524944&lang=EN
https://www.fishersci.be/chemicalProductData_uk/wercs?itemCode=10524944&lang=EN
https://www.lgcstandards.com/medias/sys_master/root/ha8/h9f/11021456506910/SDS_TRC-A966033-250MG_ST-WB-MSDS-6034470-1-1-1/SDS-TRC-A966033-250MG-ST-WB-MSDS-6034470-1-1-1.PDF
https://www.achemblock.com/s70356-8-azido-octanoic-acid.html
https://www.achemblock.com/s70356-8-azido-octanoic-acid.html
https://www.lgcstandards.com/medias/sys_master/root/ha8/h9f/11021456506910/SDS_TRC-A966033-250MG_ST-WB-MSDS-6034470-1-1-1/SDS-TRC-A966033-250MG-ST-WB-MSDS-6034470-1-1-1.PDF
https://adminfinance.okstate.edu/site-files/documents/policies/handling-and-disposal-of-hazardous-chemicals.pdf
https://www.benchchem.com/product/b15566161?utm_src=pdf-body
https://www.benchchem.com/product/b15566161?utm_src=pdf-body
https://www.benchchem.com/product/b15566161?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Materials:

Protein of interest in a suitable buffer (e.g., PBS, pH 7.4)

8-Azido-octanoyl-OSu

Anhydrous dimethyl sulfoxide (DMSO)

Desalting column
Procedure:

o Prepare Protein Solution: Dissolve the protein of interest in a suitable buffer at a
concentration of 1-10 mg/mL. The buffer should be free of primary amines (e.g., Tris).

o Prepare 8-Azido-octanoyl-OSu Stock Solution: Immediately before use, prepare a 10 mM
stock solution of 8-Azido-octanoyl-OSu in anhydrous DMSO.

e Labeling Reaction:

o Add a 10- to 20-fold molar excess of the 8-Azido-octanoyl-OSu stock solution to the
protein solution. The optimal molar excess may need to be determined empirically.

o Incubate the reaction mixture at room temperature for 30-60 minutes with gentle stirring or
rotation.

 Purification: Remove the excess, unreacted 8-Azido-octanoyl-OSu and the N-
hydroxysuccinimide byproduct using a desalting column equilibrated with the desired buffer
for the next step.

Copper(l)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC)

This protocol describes the attachment of an alkyne-containing reporter molecule (e.g., a
fluorescent dye or biotin) to the azide-labeled protein.

Materials:
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e Azide-labeled protein

» Alkyne-containing reporter molecule

o Copper(ll) sulfate (CuSOa)

e Reducing agent (e.g., sodium ascorbate)

o Copper-chelating ligand (e.g., THPTA or TBTA)
« DMSO

Procedure:

e Prepare Reagents:

[e]

Prepare a 10 mM stock solution of the alkyne-reporter in DMSO.

o

Prepare a 50 mM stock solution of CuSOa in water.

[¢]

Prepare a 100 mM stock solution of sodium ascorbate in water (prepare fresh).

o

Prepare a 50 mM stock solution of the copper ligand in DMSO or water.
» Click Reaction:

o In a microcentrifuge tube, combine the azide-labeled protein (final concentration ~1
mg/mL) and the alkyne-reporter (2- to 5-fold molar excess over the protein).

o Add the copper ligand to a final concentration of 1 mM.

o In a separate tube, premix the CuSOa (to a final concentration of 1 mM) and sodium
ascorbate (to a final concentration of 5 mM).

o Add the CuSOQOas/ascorbate mixture to the protein solution to initiate the reaction.

o Incubate at room temperature for 1 hour.
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 Purification: Purify the labeled protein from the reaction components using a desalting

column or dialysis.

Visualizations

The following diagrams illustrate the key chemical transformation and a generalized
experimental workflow for the use of 8-Azido-octanoyl-OSu.

Protein Labeling

8-Azido-octanoyl-OSu

Azide-Labeled Protein SESS N-Hydroxysuccinimide (byproduct)

+ 8-Azido-octanoyl-OSu

Protein with Primary Amine (e.g., Lysine)

Click to download full resolution via product page

Caption: Reaction of 8-Azido-octanoyl-OSu with a primary amine on a protein.
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Start with Protein of Interest

Label with 8-Azido-octanoyl-OSu
(pH 7.4, RT, 30-60 min)

Perform CuAAC Click Reaction
(+ Alkyne-Reporter, CuSO4, Ascorbate, Ligand)

Downstream Analysis
(e.g., SDS-PAGE, Mass Spectrometry, Imaging)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15566161#8-azido-octanoyl-osu-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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